4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C22H22FNO3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 4-butyl-9-[(4-fluorophenyl)methyl]-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C22H22FNO3/c1-2-3-4-16-11-21(25)27-22-18(16)9-10-20-19(22)13-24(14-26-20)12-15-5-7-17(23)8-6-15/h5-11H,2-4,12-14H2,1H3
• Standard InChI Key: GFYIRXITSLJCHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC3=C2CN(CO3)CC4=CC=C(C=C4)F

Introduction

4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]13oxazin-2-one is a complex organic compound featuring a chromeno-oxazine core structure. This molecule incorporates a butyl group and a fluorobenzyl moiety, which contribute to its unique chemical properties and potential biological activities. The molecular formula of this compound is C22H22FNO3.

Synthesis and Chemical Reactivity

The synthesis of 4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one typically involves multi-step reactions that may include condensation and substitution reactions. The exact synthetic route can vary depending on the starting materials and desired yields. The compound's chemical reactivity is influenced by the presence of the oxazine ring and the fluorobenzyl group, which can participate in nucleophilic and electrophilic reactions, respectively.

Potential Biological Activities

This compound may exhibit potential biological activities due to its unique structure. The chromeno-oxazine core is known for its involvement in various biological pathways, and the fluorobenzyl group may enhance interactions with specific biological targets. Further research is needed to explore its therapeutic potential, particularly in areas such as cancer or infectious diseases.

Comparison with Similar Compounds

Several compounds share structural similarities with 4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one. These include other chromeno-oxazine derivatives and compounds with fluorinated aromatic systems. A comparison of these compounds can provide insights into their relative biological activities and potential applications.

Compound	Structural Features	Biological Activity
4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one	Chromeno-oxazine core, butyl group, fluorobenzyl moiety	Potential therapeutic agent
9-(4-fluorobenzyl)-4-(4-methoxyphenyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one	Chromeno-oxazine core, methoxyphenyl group, fluorobenzyl moiety	Potential biological activity
Chromenone derivatives	Chromene core, various substituents	Antioxidant properties

Future Research Directions

Future studies on 4-butyl-9-(4-fluorobenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one should focus on elucidating its mechanism of action and exploring its therapeutic potential. This could involve interaction studies with biological targets and structural modifications to enhance efficacy and reduce toxicity. Additionally, comparative studies with similar compounds can provide valuable insights into its unique properties and applications.